Cas no 443126-28-1 (Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]-)

• Product Name: Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]-
• CAS No: 443126-28-1
• MF: C₁₄H₉Cl₃O₂
• MW: 315.57906126976
• CID: 5227151
• Update Time: 2025-06-09

Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]-

• Inchi： 1S/C14H9Cl3O2/c15-11-3-1-10(6-12(11)16)8-19-14-4-2-9(7-18)5-13(14)17/h1-7H,8H2
• InChI Key： VQBIMRAYVDRKCJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC=C(Cl)C(Cl)=C2)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]-

Comprehensive Overview of Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]- (CAS No. 443126-28-1)

Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]- (CAS No. 443126-28-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical synthesis. This compound, characterized by its unique chlorinated benzaldehyde structure, is often utilized in the development of high-performance chemical additives and bioactive molecules. Its molecular formula, C₁₄H₉Cl₃O₂, reflects a complex arrangement of functional groups, making it a subject of interest for researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, the demand for customized chemical synthesis has surged, driven by advancements in green chemistry and sustainable manufacturing. Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]- aligns with these trends due to its potential applications in low-toxicity formulations and eco-friendly catalysts. Researchers are particularly intrigued by its role in selective oxidation reactions, where it serves as a precursor for high-value fine chemicals. This compound's versatility is further highlighted by its compatibility with microwave-assisted synthesis, a technique gaining traction for its efficiency and reduced environmental impact.

The compound's physicochemical properties, such as its melting point (typically ranging between 80-85°C) and solubility profile (moderate in organic solvents like dimethyl sulfoxide (DMSO) and ethanol), make it suitable for laboratory-scale optimization. Analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity, a critical factor for quality control in industrial applications. These attributes have positioned CAS No. 443126-28-1 as a valuable candidate for patented formulations in niche markets.

From a commercial perspective, Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]- is often discussed in the context of supply chain resilience and raw material diversification. With global industries prioritizing localized production, this compound's synthesis pathways are being reevaluated to minimize reliance on single-source suppliers. Additionally, its potential in crop protection agents has sparked interest among agrochemical companies seeking alternatives to conventional pesticide formulations, aligning with stricter environmental regulations worldwide.

Emerging studies also explore the compound's utility in material science, particularly in the development of functional polymers and coatings. Its aromatic chlorination pattern contributes to enhanced thermal stability, a desirable trait for high-temperature applications. Furthermore, the integration of computational chemistry tools has accelerated the prediction of its behavior in multi-step synthetic routes, reducing trial-and-error experimentation. This synergy between theoretical modeling and practical synthesis underscores the compound's relevance in modern industrial chemistry.

For researchers and manufacturers, understanding the regulatory landscape surrounding CAS No. 443126-28-1 is crucial. While not classified as hazardous under current global harmonized standards, proper handling protocols must be followed to ensure workplace safety. Documentation such as Safety Data Sheets (SDS) should be consulted to address exposure limits and storage conditions. These precautions align with broader industry movements toward responsible chemical management and transparent labeling practices.

In conclusion, Benzaldehyde, 3-chloro-4-[(3,4-dichlorophenyl)methoxy]- exemplifies the intersection of innovation and practical utility in specialty chemicals. Its multifaceted applications—from pharmaceutical scaffolds to advanced materials—highlight its adaptability to evolving scientific and industrial needs. As research methodologies continue to advance, this compound is poised to play a pivotal role in addressing challenges related to sustainability, efficiency, and performance optimization across multiple sectors.